Metal-free hydrogen evolution with nanoparticles derived from pyrene via two-photon ionization induced by laser irradiation†
Chemical Communications Pub Date: 2015-06-09 DOI: 10.1039/C5CC03501E
Abstract
Laser irradiation of a cyclohexane solution containing pyrene resulted in hydrogen evolution as pyrene was converted to a metal-free nanoparticle photocatalyst. When C6H12 was replaced by C6D12, D2 was mainly evolved. This result suggests that the hydrogen source is cyclohexane used as a solvent. Photocatalytic hydrogen evolution was also observed in an aqueous solution by using a water-soluble pyrene derivative.
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